N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-4-pyrrolidin-1-ylsulfonylbenzamide

• IUPAC Name: N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C23H23N3O4S2/c1-3-14-26-21-19(30-4-2)8-7-9-20(21)31-23(26)24-22(27)17-10-12-18(13-11-17)32(28,29)25-15-5-6-16-25/h1,7-13H,4-6,14-16H2,2H3
• InChI Key: IFMOVPPOGFYTPI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4)N2CC#C
• Molecular Formula: C23H23N3O4S2
• Molecular Weight: 469.6 g/mol

Description

N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-4-pyrrolidin-1-ylsulfonylbenzamide is a useful research compound. Its molecular formula is C23H23N3O4S2 and its molecular weight is 469.57. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-4-pyrrolidin-1-ylsulfonylbenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-4-pyrrolidin-1-ylsulfonylbenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Studies

Research has focused on the synthesis of benzothiazole derivatives and their antimicrobial activities. For instance, Patel and Agravat (2009) detailed the preparation of 2-(p-Acetylaminobenzenesulfonylamido)-substituted benzothiazoles, which were screened for antimicrobial activity, demonstrating considerable antibacterial potential (Patel & Agravat, 2009).

Anticancer and Antiproliferative Activity

Some studies have explored the antiproliferative activity of benzothiazole derivatives. For example, research on the cytotoxicity of 6-Pyrrolidinyl-2-(2-Substituted Phenyl)-4-Quinazolinones indicated significant effects toward various cancer cell lines, highlighting their potential as anticancer agents (Hour et al., 2007).

Sigma Receptor Binding and Imaging Applications

The sigma receptor binding properties of benzothiazole derivatives have been investigated, with implications for imaging and diagnostic applications. Caveliers et al. (2002) studied a new iodobenzamide for visualizing primary breast tumors, demonstrating the utility of benzothiazole derivatives in imaging studies related to cancer (Caveliers et al., 2002).

Endothelin Receptor Antagonism

Research into the role of benzothiazole derivatives as endothelin receptor antagonists has shown promise for the treatment of diseases such as diabetic nephropathy and cardiovascular conditions. Studies on endothelin receptor antagonists provide insights into the therapeutic potential of benzothiazole derivatives in managing vascular and renal pathologies (Zuccarello et al., 1996).